Cas no 1805669-99-1 (4-Chloro-3-hydroxypyridine-5-acetic acid)

• Product Name: 4-Chloro-3-hydroxypyridine-5-acetic acid
• CAS No: 1805669-99-1
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• CID: 4902523
• Update Time: 2025-05-21

4-Chloro-3-hydroxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-hydroxypyridine-5-acetic acid

• Inchi： 1S/C7H6ClNO3/c8-7-4(1-6(11)12)2-9-3-5(7)10/h2-3,10H,1H2,(H,11,12)
• InChI Key： CQIFKHIUZQWKLX-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=CC=1CC(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 0.6
• Topological Polar Surface Area: 70.4

Additional information on 4-Chloro-3-hydroxypyridine-5-acetic acid

Introduction to 4-Chloro-3-hydroxypyridine-5-acetic acid (CAS No. 1805669-99-1)

4-Chloro-3-hydroxypyridine-5-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805669-99-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic molecule features a pyridine core substituted with a chloro group at the 4-position and a hydroxyl group at the 3-position, further functionalized with a carboxylic acid moiety at the 5-position. Its unique structural attributes make it a valuable intermediate in the development of various pharmacologically active agents.

The compound’s molecular structure, characterized by its electron-withdrawing chloro and electron-donating hydroxyl groups, contributes to its reactivity and potential utility in medicinal chemistry. The presence of these functional groups allows for diverse chemical transformations, including nucleophilic substitution reactions, condensation reactions, and enzyme-mediated modifications. These properties have positioned 4-Chloro-3-hydroxypyridine-5-acetic acid as a key building block in synthetic pathways leading to more complex molecules.

In recent years, there has been growing interest in 4-Chloro-3-hydroxypyridine-5-acetic acid due to its role in the synthesis of novel therapeutic agents. For instance, researchers have explored its use in developing inhibitors targeting specific biological pathways. One notable area of investigation involves its application in creating kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridine scaffold is particularly amenable to modifications that enhance binding affinity to protein targets, making it an attractive scaffold for drug design.

Moreover, the hydroxyl and carboxylic acid functionalities in 4-Chloro-3-hydroxypyridine-5-acetic acid provide opportunities for further derivatization, enabling the creation of prodrugs or analogs with improved pharmacokinetic profiles. This flexibility has been exploited in several preclinical studies where derivatives of this compound have shown promise in models of neurodegenerative disorders. The ability to fine-tune the electronic and steric properties of the molecule through strategic substitutions has opened new avenues for therapeutic intervention.

The synthesis of 4-Chloro-3-hydroxypyridine-5-acetic acid itself is an intriguing challenge that has been addressed through multiple methodologies. Traditional approaches often involve multi-step sequences starting from readily available pyridine derivatives. However, advances in catalytic processes have enabled more efficient synthetic routes, reducing the number of steps and improving yields. These developments are particularly important in industrial settings where cost-effectiveness and scalability are critical factors.

Recent studies have also highlighted the importance of stereochemistry in the biological activity of pyridine-based compounds. In the case of 4-Chloro-3-hydroxypyridine-5-acetic acid, understanding the absolute configuration of its stereocenters is essential for optimizing drug-like properties. Techniques such as X-ray crystallography and NMR spectroscopy have been employed to elucidate its three-dimensional structure, providing insights into how it interacts with biological targets.

The pharmaceutical industry continues to leverage computational methods to accelerate the discovery and optimization of compounds like 4-Chloro-3-hydroxypyridine-5-acetic acid. Molecular modeling software allows researchers to predict binding affinities, metabolic stability, and other key properties before conducting expensive experimental trials. This approach has significantly reduced development timelines and costs while improving the success rates of drug candidates reaching clinical evaluation.

Looking ahead, the future prospects for 4-Chloro-3-hydroxypyridine-5-acetic acid appear promising as new synthetic strategies and biological applications continue to emerge. The integration of artificial intelligence (AI) into drug discovery pipelines is likely to further enhance its utility by identifying novel derivatives with enhanced therapeutic potential. As our understanding of disease mechanisms evolves, so too will the demand for versatile intermediates like this one to address unmet medical needs.

In conclusion,4-Chloro-3-hydroxypyridine-5-acetic acid (CAS No. 1805669-99-1) stands as a testament to the importance of heterocyclic compounds in modern medicine. Its structural features and reactivity make it an indispensable tool for medicinal chemists striving to develop innovative treatments for a wide range of diseases. With ongoing research efforts focused on optimizing its synthesis and expanding its applications, this compound is poised to remain at forefront of pharmaceutical innovation for years to come.